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Welcome to the technical support center for researchers, scientists, and professionals in
advanced materials and solar cell development. This guide is dedicated to addressing a critical
challenge in the fabrication of formamidinium lead iodide (FAPbI3) perovskites: the suppression
of the undesirable yellow d-phase in favor of the photoactive black a-phase, with a specific
focus on the use of thiocyanate (SCN™) as a stabilizing additive. Here, we synthesize peer-
reviewed findings and practical insights to provide you with a comprehensive resource for
troubleshooting and optimizing your experimental workflows.

Frequently Asked Questions (FAQSs)

Q1: What is the "yellow phase" in FAPbI3 and why is it problematic?

The "yellow phase,"” or 8-FAPDI3, is a non-perovskite, hexagonal crystalline structure that is
thermodynamically stable at room temperature.[1][2][3] Its wide bandgap makes it photo-
inactive and thus detrimental to the performance of solar cells.[1][2][3] The desired phase for
photovoltaic applications is the black, cubic a-FAPbI3, which possesses an ideal bandgap of
approximately 1.48 eV.[1][3] However, the a-phase is metastable at room temperature and can
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spontaneously convert to the d-phase, especially when exposed to triggers like moisture or
light, compromising device efficiency and stability.[1][3]

Q2: How does thiocyanate (SCN~) help suppress the yellow phase?

The introduction of the pseudohalide thiocyanate anion (SCN-) is a key strategy to stabilize the
a-phase of FAPDI3.[1][2][3] The exact mechanism is multifaceted, but it is understood that
SCN~ ions can:

Promote the formation of the a-phase: SCN~ ions facilitate the crystallization of the desired
black phase.[4][5][6][7]

 Increase interfacial stability: By partially replacing iodide (I7) ions, particularly at the grain
boundaries, SCN~ enhances the stability of the perovskite lattice.[1][2][3]

« Influence crystal growth: The presence of SCN~ can lead to the formation of larger, more
uniform crystals with fewer defects.[7]

o Retard the a- to d-phase transition: Theoretical calculations suggest that pseudohalide ions
like SCN- increase the formation energy of the d-phase, making the transition from the a-
phase less favorable.[8]

Q3: What are the common sources of thiocyanate for FAPbI3 fabrication?

Ammonium thiocyanate (NH4SCN) and lead(ll) thiocyanate (Pb(SCN)2) are the most
commonly used additives.[7] NH4SCN is often introduced in one-step solution processing
methods, while Pb(SCN)2 can be used in both one-step and two-step fabrications.[7]

Q4: Are there any potential downsides to using thiocyanate?

While beneficial, the use of thiocyanate is not without its challenges. The concentration of the
SCN-~ additive is critical; excessive amounts can lead to the formation of undesirable
secondary phases or negatively impact the film morphology. Additionally, the incorporation of
SCN-~ can slightly alter the bandgap of the resulting perovskite film.[1][2][3]
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Problem

Probable Cause(s)

Recommended Solution(s)

Persistent yellow phase
formation despite SCN-

addition.

1. Suboptimal SCN-
concentration: Too little or too
much thiocyanate can be
ineffective or even detrimental.
2. Inadequate annealing:
Insufficient temperature or time
during the annealing step may
not provide enough energy for
the phase transition. 3. High
humidity: Exposure to moisture
during fabrication or storage
can promote the formation of

the &-phase.

1. Optimize SCN~
concentration: Systematically
vary the molar percentage of
the thiocyanate additive.
Studies have shown success
with concentrations around 30-
40 mol% of NH4SCN.[5][6][7]
[9][10] 2. Adjust annealing
parameters: Ensure annealing
is carried out at a sufficiently
high temperature (typically
=150 °C) in an inert
atmosphere.[11] 3. Control
ambient conditions: Perform
fabrication and storage in a
controlled, low-humidity
environment (e.g., a nitrogen-
filled glovebox).

Poor film morphology
(pinholes, non-uniform

coverage).

1. Incorrect solvent system:
The choice of solvent can
significantly impact film quality.
2. Spin-coating parameters not
optimized: Spin speed and
duration affect the uniformity
and thickness of the film. 3.
Undesirable side reactions:
The thiocyanate source may
react with the precursor

solution in an unintended way.

1. Solvent engineering:
Experiment with different
solvent mixtures (e.g., DMF,
DMSO) to improve precursor
solubility and film formation. 2.
Optimize spin-coating:
Systematically vary the spin-
coating parameters to achieve
a smooth, pinhole-free film. 3.
Consider alternative SCN~
sources: If using NH4SCN, try
Pb(SCN)2, or vice-versa, as
they can have different effects

on film morphology.[7]

Low power conversion

efficiency (PCE) in solar cells.

1. Presence of residual 8-
phase: Even small amounts of

the yellow phase can act as

1. Confirm phase purity: Use
technigues like X-ray
diffraction (XRD) to ensure the

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.researchgate.net/publication/303324658_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://pubs.rsc.org/en/content/articlelanding/2016/ta/c6ta02999j
https://www.globethesis.com/?t=2321330518471971
https://www.mdpi.com/2073-4352/13/5/795
https://www.researchgate.net/publication/370649399_Effects_of_NH4SCN_Additive_in_the_FAPbI3_Perovskite_Films_in_a_Sequential_Deposition_Method
https://pubs.acs.org/doi/10.1021/acsomega.5c02596
https://www.globethesis.com/?t=2321330518471971
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

recombination centers. 2. Poor
crystallinity: Small grain sizes
and a high density of grain
boundaries can impede charge
transport. 3. Energy level
misalignment: The
incorporation of SCN~ may
alter the band structure,
leading to poor charge

extraction.

complete conversion to the o-
phase. 2. Enhance crystallinity:
Optimize the SCN-
concentration and annealing
conditions to promote the
growth of larger crystals.[7] 3.
Characterize band energetics:
Use techniques like ultraviolet
photoelectron spectroscopy
(UPS) to measure the energy
levels and ensure proper
alignment with charge

transport layers.

Device instability over time.

1. Incomplete suppression of
the d-phase transition: The
stabilizing effect of SCN~ may
not be sufficient for long-term
stability. 2. Moisture ingress:
The perovskite film may still be
susceptible to degradation
from atmospheric moisture. 3.
lon migration: Halide and
cation migration within the
perovskite lattice can lead to

degradation.

1. Combine stabilization
strategies: Consider using
SCN-~ in conjunction with other
stabilizing methods, such as
incorporating other cations
(e.g., Cs*, MAY). 2.
Encapsulation: Properly
encapsulate the finished
device to protect it from the
ambient environment. 3.
Passivation: Employ surface
passivation techniques to
reduce defects and inhibit ion
migration. Thiocyanate itself
can act as a passivating agent.
[12]

Experimental Protocol: FAPDbI3 Film Fabrication with
NH4SCN Additive (One-Step Method)

This protocol provides a general guideline for the fabrication of FAPbI3 films using a one-step
spin-coating method with an NH4SCN additive. Note: All procedures should be carried out in
an inert atmosphere (e.g., a nitrogen-filled glovebox).
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1. Precursor Solution Preparation: a. Prepare a 1 M stock solution of FAPDbI3 by dissolving
formamidinium iodide (FAI) and lead(ll) iodide (Pbl2) in a 1:1 molar ratio in a suitable solvent
mixture (e.g., 4:1 v/iv DMF:DMSO). b. Prepare a separate stock solution of ammonium
thiocyanate (NH4SCN) in the same solvent mixture. c. Add the desired molar percentage of the
NH4SCN solution to the FAPDbI3 precursor solution. A common starting point is 30 mol%.[5][6]
[7] Stir the final solution at room temperature for at least 2 hours.

2. Substrate Preparation: a. Clean the substrates (e.g., ITO-coated glass) by sequential
ultrasonication in detergent, deionized water, acetone, and isopropanol. b. Dry the substrates
with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to use.

3. Film Deposition: a. Pre-heat the substrate on a hotplate to the desired temperature (e.g., 70
°C). b. Deposit a sufficient amount of the precursor solution onto the substrate to cover the
entire surface. c. Spin-coat the precursor solution. A two-step program is often effective (e.g.,
1000 rpm for 10 s, followed by 5000 rpm for 30 s). d. During the second step of spin-coating,
dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid
crystallization.

4. Annealing: a. Immediately transfer the substrate to a hotplate preheated to the annealing
temperature (e.g., 150 °C). b. Anneal the film for the desired duration (e.g., 15-30 minutes).

5. Characterization: a. After cooling to room temperature, the film should appear dark
brown/black, indicating the formation of the a-phase. b. Characterize the film using techniques
such as XRD to confirm the crystal structure, UV-Vis spectroscopy to determine the absorption
properties, and scanning electron microscopy (SEM) to evaluate the morphology.

Visualizing the Process
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Caption: Phase transition between the photoactive a-FAPbI3 and the non-photoactive o-
FAPDI3.
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(FAI + Pbl2) (e.g., NH4SCN)

Spin-Coating &
Annealing

Mechanism:
- Promotes a-phase formation
- Increases interfacial stability
- Retards o-phase transition

Stable a-FAPbI3 Film

(Suppressed Yellow Phase)

Click to download full resolution via product page

Caption: Workflow for suppressing the yellow phase in FAPbI3 using a thiocyanate additive.

References

» Researchers report novel approach to stabilizing perovskite via thiocyanate substitution.
(2023). Solar Daily. [Link]

o Cetrimonium bromide and potassium thiocyanate assisted post-vapor treatment approach to
enhance power conversion efficiency and stability of FAPbI3 perovskite solar cells. (n.d.).
National Institutes of Health. [Link]

» New Insight for Stabilizing Halide Perovskite via Thiocyanate Substitution. (2023). Tokyo
Tech News. [Link]

» Revealing the Role of Thiocyanate for Improving the Performance of Perovskite Solar Cells.
(n.d.). Wiley Online Library. [Link]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1497028/docs?utm_src=pdf-body-img#technical-support-center-stabilizing-fapbi3-with-thiocyanate
https://www.solardaily.com/reports/Researchers_report_novel_approach_to_stabilizing_perovskite_via_thiocyanate_substitution_999.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9324976/
https://www.titech.ac.jp/english/news/2023/067781
https://onlinelibrary.wiley.com/doi/10.1002/solr.202300406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Thiocyanate Assisted Performance Enhancement for Formamidinium Based Planar
Perovskite Solar Cells through Single One-step Solution Process. (2016). ResearchGate.
[Link]

Thiocyanate assisted performance enhancement of formamidinium based planar perovskite
solar cells through a single one-step solution process. (2016). Journal of Materials Chemistry
A. [Link]

Introduction Of Thiocyanate Into Formamidinium Based Perovskite Film Fabrication. (2018).
Global Thesis. [Link]

Understanding the Phase Transition of FAPbI3 Films through In Situ Raman Studies for
Enhanced Solar Cell Performance. (2023). ACS Omega. [Link]

The phase transition in FAPbI3 perovskite. (2023). Materials Futures. [Link]

Effects of NHASCN Additive in the FAPDbI3 Perovskite Films in a Sequential Deposition
Method. (2023). MDPI. [Link]

Synergistic Effects of Lead Thiocyanate Additive and Solvent Annealing on the Performance
of Wide-Bandgap Perovskite Solar Cells. (2018). ACS Energy Letters. [Link]

Anisotropic 8-to-a Phase Transition in Formamidinium Lead lodide Thin Films. (2021). ACS
Nano. [Link]

Thermally deposited copper(i) thiocyanate thin film: an efficient and sustainable approach for
the hole transport layer in perovskite solar cells. (2024). Energy Advances. [Link]

Addition of Ammonium Thiocyanate Alters the Microstructure and Energetic Landscape of
2D/3D Perovskite Films. (2023). ACS Applied Energy Materials. [Link]

New insight for stabilizing halide perovskite via thiocyanate substitution. (2023). EurekAlert!.
[Link]

Effects of NH4ASCN Additive in the FAPDbI3 Perovskite Films in a Sequential Deposition
Method. (2023). ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.researchgate.net/publication/303357560_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://pubs.rsc.com/en/content/articlelanding/2016/ta/c6ta02999j
https://www.globethesis.com/MI-2321330518471971
https://pubs.acs.org/doi/10.1021/acsomega.3c06173
https://iopscience.iop.org/article/10.1088/2752-5724/ac9849/meta
https://www.mdpi.com/2073-4352/13/5/795
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01256
https://pubs.acs.org/doi/10.1021/acsnano.1c03932
https://pubs.rsc.com/en/content/articlelanding/2024/ya/d4ya00034j
https://pubs.acs.org/doi/10.1021/acsaem.3c01168
https://www.eurekalert.org/news-releases/999949
https://www.researchgate.net/publication/370560237_Effects_of_NH4SCN_Additive_in_the_FAPbI3_Perovskite_Films_in_a_Sequential_Deposition_Method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Effects of Antisolvent Treatment on Copper(l) Thiocyanate Hole Transport Layer in n-i-p
Perovskite Solar Cells. (2024). MDPI. [Link]

Effect of lead thiocyanate ions on performance of tin-based perovskite solar cells. (2020).
ResearchGate. [Link]

Retardation of Perovskite Crystal Growth by Lead Thiocyanate Addition and Its Effect on
Perovskite Solar Cell Performance. (2017). ResearchGate. [Link]

Maximizing Merits of Undesirable d-FAPbI3 by Constructing yellow/black Heterophase
Bilayer for Efficient and Stable Perovskite Photovoltaics. (2021). Semantic Scholar. [Link]

Stabilization of Black Perovskite Phase in FAPbI3 and CsPbl3. (2020). ResearchGate. [Link]

The Formation Mechanism of (001) Facet Dominated a-FAPDbI3 Film by Pseudohalide lons
for High-Performance Perovskite Solar Cells. (2023). ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Researchers report novel approach to stabilizing perovskite via thiocyanate substitution |
Perovskite-Info [perovskite-info.com]

2. New Insight for Stabilizing Halide Perovskite via Thiocyanate Substitution | Tokyo Tech
News | Tokyo Institute of Technology [titech.ac.jp]

3. New insight for stabilizing halide perovskite via thiocyanate substitution | EurekAlert!
[eurekalert.org]

4. Cetrimonium bromide and potassium thiocyanate assisted post-vapor treatment approach
to enhance power conversion efficiency and stability of FAPbI3 perovskite solar cells - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.mdpi.com/2079-4991/14/19/1785
https://www.researchgate.net/publication/340058814_Effect_of_lead_thiocyanate_ions_on_performance_of_tin-based_perovskite_solar_cells
https://www.researchgate.net/publication/318854432_Retardation_of_Perovskite_Crystal_Growth_by_Lead_Thiocyanate_Addition_and_Its_Effect_on_Perovskite_Solar_Cell_Performance
https://www.semanticscholar.org/paper/Maximizing-Merits-of-Undesirable-%CE%B4%E2%80%90FAPbI3-by-Bilayer-Cui-Yao/6e54581458e0a29d9e6e8e0404a37651a0b355e1
https://www.researchgate.net/publication/340459325_Stabilization_of_Black_Perovskite_Phase_in_FAPbI3_and_CsPbI3
https://www.researchgate.net/publication/369976378_The_Formation_Mechanism_of_001_Facet_Dominated_a-FAPbI3_Film_by_Pseudohalide_Ions_for_High-Performance_Perovskite_Solar_Cells
https://www.benchchem.com/product/b1497028?utm_src=pdf-custom-synthesis#bc-rfq
https://www.perovskite-info.com/researchers-report-novel-approach-stabilizing-perovskite-thiocyanate
https://www.perovskite-info.com/researchers-report-novel-approach-stabilizing-perovskite-thiocyanate
https://www.titech.ac.jp/english/news/2023/067396
https://www.titech.ac.jp/english/news/2023/067396
https://www.eurekalert.org/news-releases/1000108
https://www.eurekalert.org/news-releases/1000108
https://pmc.ncbi.nlm.nih.gov/articles/PMC9813805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9813805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9813805/
https://www.researchgate.net/publication/303324658_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

6. Thiocyanate assisted performance enhancement of formamidinium based planar
perovskite solar cells through a single one-step solution process - Journal of Materials
Chemistry A (RSC Publishing) [pubs.rsc.org]

7. globethesis.com [globethesis.com]

8. researchgate.net [researchgate.net]
9. mdpi.com [mdpi.com]

10. researchgate.net [researchgate.net]
11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Stabilizing FAPDbI3 with
Thiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497028/docs#technical-support-center-stabilizing-
fapbi3-with-thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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